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The quest for more environmentally benign and efficient alternatives to cyanide in gold

extraction has led to significant research into thiosulfate-based leaching systems. Among the

various thiosulfate salts, calcium thiosulfate and sodium thiosulfate have emerged as

prominent options. This guide provides a detailed comparative study of their performance in

gold leaching, supported by experimental data, to assist researchers in making informed

decisions for their specific applications.

Performance Comparison: Leaching Efficiency vs.
Reagent Consumption
A critical trade-off exists between gold leaching kinetics and reagent consumption when

comparing calcium and sodium thiosulfate. Experimental studies have indicated that the choice

of cation—calcium versus sodium—influences the overall leaching performance. A study by

Feng and Van Deventer demonstrated that calcium thiosulfate is most effective for gold

leaching, while sodium thiosulfate provides the best performance in terms of minimizing

thiosulfate consumption[1][2].

This suggests a fundamental difference in their chemical behavior within the leaching

environment. While calcium ions may play a role in enhancing the gold dissolution rate, sodium

ions appear to contribute to greater stability of the thiosulfate lixiviant, reducing its degradation

and, consequently, consumption.
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Quantitative Data Summary
The following table summarizes the performance characteristics of calcium thiosulfate and

sodium thiosulfate based on findings from various studies. It is important to note that a direct

side-by-side comparison under identical conditions is not readily available in the literature;

therefore, these values represent typical ranges and findings from different experimental

setups.

Parameter
Calcium
Thiosulfate

Sodium Thiosulfate Key Observations

Gold Leaching

Efficiency
Generally Higher Generally Lower

Calcium ions may

enhance the kinetics

of gold dissolution[1]

[2].

Thiosulfate

Consumption
Higher Lower

Sodium thiosulfate

exhibits greater

stability, leading to

reduced reagent

loss[1][2].

Optimal pH Range 8 - 10 8 - 10

Both systems operate

in a similar alkaline pH

range to maintain

thiosulfate stability.

Typical Temperature 40 - 60°C 40 - 60°C

Leaching rates for

both are temperature-

dependent.

Typical Concentration 0.05 - 0.15 M 0.1 - 0.7 M

Optimal

concentrations vary

based on ore

characteristics and

other leaching

conditions[3].
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Experimental Protocols
Detailed and reproducible experimental protocols are essential for the accurate comparison of

leaching agents. Below are representative methodologies for gold leaching using calcium
thiosulfate and sodium thiosulfate, synthesized from multiple research studies.

Calcium Thiosulfate Leaching Protocol
This protocol is based on a study investigating gold recovery from pressure oxidation residues.

Slurry Preparation: Prepare a slurry by mixing the gold-bearing ore with deionized water to

achieve the desired solid-to-liquid ratio (e.g., 20% w/v).

pH Adjustment: Adjust the slurry's pH to the target value (e.g., 7.0-10.0) using a calcium

hydroxide solution.

Reagent Addition: Introduce the calcium thiosulfate solution to achieve the desired molarity

(e.g., 0.1 M). Add a copper sulfate solution as a catalyst (e.g., to a final concentration of 0.8

mM).

Leaching: Conduct the leaching in a sealed reactor at a controlled temperature (e.g., 40°C)

with constant agitation for a predetermined duration (e.g., 6-24 hours).

Sampling and Analysis: Periodically collect samples of the leachate, filter, and analyze for

gold content using appropriate analytical techniques such as Atomic Absorption

Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Sodium Thiosulfate Leaching Protocol
This protocol is a generalized procedure based on several studies utilizing sodium thiosulfate.

Slurry Preparation: Create a slurry of the gold ore and water at a specific solid percentage

(e.g., 15% solids).

pH Adjustment: Adjust the pH of the slurry to the optimal range (e.g., 9-10.5) using a suitable

base, such as sodium hydroxide or ammonia solution.
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Reagent Addition: Add sodium thiosulfate to the desired concentration (e.g., 0.7 M) and

copper sulfate as a catalyst (e.g., 2-5 mM). In ammoniacal systems, ammonia is also added

to stabilize the copper ions.

Leaching: Perform the leaching in a reaction vessel at a controlled temperature (e.g., 60°C)

with mechanical agitation (e.g., 750 RPM) for the specified time (e.g., 6 hours)[3].

Sampling and Analysis: Sample the solution at regular intervals, ensuring proper filtration

before analyzing the dissolved gold concentration by AAS or ICP-MS.

Chemical Pathways and Experimental Workflow
The fundamental chemistry of gold thiosulfate leaching involves the oxidation of metallic gold

and its subsequent complexation with thiosulfate ions to form the stable aurothiosulfate

complex, [Au(S₂O₃)₂]³⁻. This process is typically catalyzed by a copper(II)-ammonia complex,

[Cu(NH₃)₄]²⁺.

Gold (Au)

Aurothiosulfate Complex
[Au(S₂O₃)₂]³⁻ Oxidation & Complexation 

Oxygen (O₂)  Oxidant 

Thiosulfate (S₂O₃²⁻)

Cupric Ammine Complex
[Cu(NH₃)₄]²⁺

 Catalyst 
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General chemical pathway for gold thiosulfate leaching.

The experimental workflow for a comparative study would involve parallel leaching tests where

the primary variable is the thiosulfate salt.
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Experimental workflow for comparing leaching agents.

Environmental Impact and Considerations
Thiosulfate leaching is broadly considered a more environmentally friendly alternative to

cyanidation due to its lower toxicity[4]. The reagents used are less hazardous, and the waste

products are generally more benign.

Toxicity: Thiosulfate salts are significantly less toxic than sodium cyanide, reducing the risk of

environmental contamination and harm to wildlife and human health.

Waste Management: Tailings from thiosulfate leaching require less stringent detoxification

procedures compared to cyanide tailings.

Cation Considerations:

Sodium: The introduction of sodium ions into the environment is a potential concern in

areas with high salinity or where sodium-sensitive ecosystems are present.

Calcium: Calcium is a common element in many geological formations and is generally

considered to have a lower environmental impact. In some cases, the addition of calcium
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can be beneficial, for example, in the precipitation of sulfate as gypsum (CaSO₄·2H₂O),

which can help to control sulfate levels in tailings water.

Conclusion
The choice between calcium thiosulfate and sodium thiosulfate for gold leaching involves a

clear trade-off. Calcium thiosulfate offers the potential for higher gold recovery rates, which

could be advantageous for ores where maximizing extraction is the primary goal. Conversely,

sodium thiosulfate provides the benefit of lower reagent consumption, making it a more

economically favorable option, particularly for large-scale operations where reagent costs are a

significant factor.

The decision of which lixiviant to employ will ultimately depend on a comprehensive techno-

economic evaluation that considers the specific ore mineralogy, target recovery rates, reagent

costs, and local environmental regulations. Further research focusing on direct comparative

studies under identical conditions would be invaluable in providing a more definitive

quantitative assessment and guiding the optimization of thiosulfate leaching processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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